Cas no 1797895-66-9 (3-(phenylthio)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)propanamide)

• Product Name: 3-(phenylthio)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)propanamide
• CAS No: 1797895-66-9
• MF: C₁₇H₂₁N₃O₂S
• MW: 331.432542562485
• CID: 6366237
• PubChem ID: 71810229
• Update Time: 2025-06-13

3-(phenylthio)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• F6448-1780
• N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]-3-(phenylsulfanyl)propanamide
• N-[1-(oxan-4-yl)pyrazol-4-yl]-3-phenylsulfanylpropanamide
• 1797895-66-9
• 3-(phenylthio)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)propanamide
• AKOS024567422

• Inchi： 1S/C17H21N3O2S/c21-17(8-11-23-16-4-2-1-3-5-16)19-14-12-18-20(13-14)15-6-9-22-10-7-15/h1-5,12-13,15H,6-11H2,(H,19,21)
• InChI Key： QWAZWJDQUMQNFP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCC(NC1C=NN(C=1)C1CCOCC1)=O

Computed Properties

• Exact Mass: 331.13544809g/mol
• Monoisotopic Mass: 331.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 3-(phenylthio)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)propanamide

Introduction to Compound with CAS No. 1797895-66-9 and Product Name: 3-(phenylthio)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)propanamide

Compound with the CAS number 1797895-66-9 and the product name 3-(phenylthio)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further exploration in various therapeutic areas.

The molecular framework of this compound includes a phenylthio group, which is known for its ability to enhance binding affinity and selectivity in drug interactions. This feature is particularly relevant in the design of small-molecule inhibitors targeting specific biological pathways. Additionally, the inclusion of a tetrahydro-2H-pyran-4-yl moiety introduces a flexible cyclic structure that can influence the compound's solubility and metabolic stability, critical factors in drug formulation and delivery.

The 1H-pyrazol-4-yl group is another key structural element that contributes to the compound's pharmacological properties. Pyrazole derivatives are widely recognized for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The combination of these structural features in 3-(phenylthio)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)propanamide suggests a multifaceted pharmacological profile that warrants further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with high precision. Studies indicate that the phenylthio and pyrazol-4-yl groups may interact with specific amino acid residues in protein targets, leading to potent inhibition of key enzymes involved in disease pathways. This has opened up new avenues for developing novel therapeutic agents.

In vitro studies have demonstrated promising results regarding the compound's efficacy in modulating biological pathways relevant to several diseases. For instance, preliminary data suggest that 3-(phenylthio)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)propanamide may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in cancer progression and inflammatory responses. These findings align with recent research highlighting the importance of targeting these enzymes for therapeutic intervention.

The structural complexity of this compound also offers opportunities for chemical modification to optimize its pharmacokinetic properties. Researchers are exploring strategies to enhance its bioavailability, reduce toxicity, and improve target specificity through derivatization of the tetrahydro-2H-pyran-4-yl and pyrazol-4-yl moieties. Such modifications could lead to the development of next-generation drugs with improved efficacy and safety profiles.

Furthermore, the synthesis of this compound has been optimized using state-of-the-art organic synthesis techniques. The use of chiral auxiliaries and asymmetric catalysis has allowed for the preparation of enantiomerically pure forms, which is crucial for achieving high selectivity in drug interactions. These synthetic advancements underscore the growing capability in constructing complex molecular architectures for pharmaceutical applications.

The potential applications of 3-(phenylthio)-N-(1-(tetrahydro-2H-pyran-4-yll)-1H-pyrazol -4 - yl)propanamide extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing probes for biochemical pathways. This has implications not only in drug discovery but also in basic research aimed at understanding disease mechanisms at a molecular level.

As research continues to uncover new biological functions and therapeutic targets, compounds like 3-(phenylthio)-N-(1-(tetrahydro - 2 H - pyran - 4 - yl ) - 1 H - pyrazol - 4 - yl ) propanamide are poised to play a pivotal role in advancing medical science. The integration of cutting-edge chemical synthesis with high-throughput screening technologies will likely accelerate the discovery of novel drugs derived from similar molecular scaffolds.

In conclusion, the compound with CAS No. 1797895 - 66 - 9 represents a significant contribution to pharmaceutical chemistry due to its complex structure and promising pharmacological properties. The presence of key functional groups such as the phenylthio, tetrahydro - 2 H - pyran - 4 - yl, and pyrazol - 4 - yl moieties offers multiple opportunities for therapeutic intervention across various disease areas. Continued research into this compound and its derivatives holds great promise for future medical breakthroughs.